Cas no 5077-73-6 ((E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine)

• Product Name: (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine
• CAS No: 5077-73-6
• MF: C₁₀H₁₀N₄O₄
• MW: 250.21080160141
• MDL: MFCD00209595
• CID: 375644
• PubChem ID: 9561198
• Update Time: 2025-11-07

(E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 2-methyl-,2-(2,4-dinitrophenyl)hydrazone
• Methacrolein(DNPHDerivative)
• Methacrolein-2,4-DNPH
• Methacrolein-2,4-DNPH Solution
• N-[(E)-2-methylprop-2-enylideneamino]-2,4-dinitroaniline
• 2,4-dinitrophenylhydrazone of methacrolein
• methacrolein 2,4-dinitrophenylhydrazone
• Methacrolein-2,4-dinitrophenylhydrazone
• (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine
• NSC29734
• Methacrylaldehyde-2,4-dinitrophenylhydrazone 100 microg/mL in Acetonitrile
• Methacrolein-2,4-DNPH, analytical standard
• Methacrolein (DNPH Derivative)
• DTXSID50430030
• MFCD00209595
• NSC-29734
• CS-0240506
• HY-W179417
• 5077-73-6
• EN300-22868879
• METHACROLEIN-DNPH
• DA-65363

• MDL： MFCD00209595
• Inchi： 1S/C10H10N4O4/c1-7(2)6-11-12-9-4-3-8(13(15)16)5-10(9)14(17)18/h3-6,12H,1H2,2H3/b11-6+
• InChI Key： TUBWWZMXYOKKNG-IZZDOVSWSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/C(=C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.07000
• Monoisotopic Mass: 250.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.36
• Melting Point: 204-206 °C (dec.)(lit.)
• Boiling Point: 402°Cat760mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.604
• PSA: 116.03000
• LogP: 3.59620
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined
• Color/Form: 100 μg/mL in acetonitrile

(E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S26; S36; S36/39; S16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R41; R20/21/22; R11
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine

(E)-1-(2,4-Dinitrophenyl)-2-(2-Methylprop-2-en-1-ylidene)Hydrazine: A Comprehensive Overview

The compound (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine is a dinitrophenyl hydrazine derivative with unique structural properties. This molecule belongs to the class of hydrazines, which are known for their diverse applications in organic synthesis and medicinal chemistry. The presence of the 2,4-dinitrophenyl group adds significant reactivity and specificity to the compound, making it a subject of interest in various biomedical research areas.

Recent studies have highlighted the potential of dinitrophenyl hydrazine derivatives in the development of targeted therapies. The 2-methylprop-2-en-1-ylidene group, also known as an isopropenylidene group, introduces additional steric and electronic effects that can influence the compound's interactions with biological systems. This structural feature makes (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine a promising candidate for exploring its pharmacological properties.

One of the key areas of research involving this compound is its antimicrobial activity. The combination of the dinitrophenyl group and the isopropenylidene group creates a highly reactive structure that can disrupt bacterial cell walls or interfere with essential metabolic pathways. This makes it a potential lead compound for the development of new antibiotics, particularly in the context of rising antimicrobial resistance.

Furthermore, this compound has shown antifungal properties in preliminary assays. The dinitrophenyl group is known to enhance the compound's ability to bind to fungal cell membranes, leading to cytoplasmic leakage and cell death. This suggests that (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine could be a valuable component in antifungal drug formulations.

Another promising application of this compound lies in cancer research. The hydrazine moiety has been implicated in various mechanisms that can inhibit cancer cell proliferation or induce apoptosis. The addition of the isopropenylidene group may enhance these effects by modulating the compound's solubility and bioavailability, making it a potential candidate for targeted chemotherapy.

Recent advancements in drug delivery systems have also opened new avenues for exploring this compound's therapeutic potential. Researchers are investigating ways to encapsulate (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine into nanocarriers or liposomal formulations to improve its targeting efficiency and reduce systemic toxicity.

Moreover, this compound has attracted attention in the field of biological imaging. Its strong electron-withdrawing groups, particularly the dinitrophenyl group, can enhance its fluorescence properties, making it a potential candidate for use as a fluorescent probe in cancer diagnostics or infection detection.

In conclusion, (E)-1-(2,4-dinitrophenyl)-2-(2-methylprop-2-en-1-ylidene)hydrazine is a multifaceted compound with significant potential in biomedical research. Its unique structure combines the reactivity of dinitrophenyl hydrazines with the steric and electronic effects of isopropenylidene groups, enabling it to act as an antimicrobial, antifungal, and anticancer agent. Ongoing studies aim to further elucidate its mechanisms of action and explore its applications in advanced drug delivery systems and imaging technologies.